Cas no 696610-18-1 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide
• CAS No: 696610-18-1
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• CID: 5419961
• PubChem ID: 4432489
• Update Time: 2025-11-05

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 696610-18-1
• AKOS016244837
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-(4-methoxyphenoxy)acetamide
• F3347-0096
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-methoxyphenoxy)acetamide
• AKOS003063819
• STK736906
• VU0611714-1
• CSHBCFVNMFJDIA-UHFFFAOYSA-N
• Acetamide, N-(1,1-dioxo-2,3-dihydro-1H-1.lambda.(6)-thiophen-3-yl)-2-(4-methoxyphenoxy)-
• N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)-2-(4-METHOXYPHENOXY)ACETAMIDE
• N-(2,3-Dihydro-1,1-dioxido-3-thienyl)-2-(4-methoxyphenoxy)acetamide

• Inchi： 1S/C13H15NO5S/c1-18-11-2-4-12(5-3-11)19-8-13(15)14-10-6-7-20(16,17)9-10/h2-7,10H,8-9H2,1H3,(H,14,15)
• InChI Key： CSHBCFVNMFJDIA-UHFFFAOYSA-N
• SMILES： C(NC1C=CS(=O)(=O)C1)(=O)COC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 297.06709375g/mol
• Monoisotopic Mass: 297.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.7±55.0 °C(Predicted)
• pka: 11.86±0.20(Predicted)

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide

N-(1,1-Dioxo-2,3-Dihydro-1λ6-Thiophen-3-Yl)-2-(4-Methoxyphenoxy)Acetamide: A Comprehensive Overview

N-(1,1-Dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide, commonly referred to by its CAS number 696610-18-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring system with an acetamide group. The presence of the 4-methoxyphenoxy substituent adds to its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and material science. The thiophene moiety in this compound is known for its stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition. The 1,1-dioxo group attached to the thiophene ring further enhances its reactivity and selectivity in synthetic processes. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly those with potential anti-inflammatory and antioxidant properties.

The acetamide group in N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide plays a crucial role in determining its solubility and bioavailability. Acetamides are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with biological systems. The 4-methoxyphenoxy substituent introduces additional functionality, such as increased lipophilicity and improved binding affinity to specific receptors. These properties make the compound a promising candidate for developing drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the yield and purity of this compound.

In terms of applications, N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-2-(4-methoxyphenoxy)acetamide has shown potential in the development of agrochemicals due to its ability to inhibit specific enzymes involved in plant pathogenesis. Additionally, its structural similarity to certain natural products suggests its utility in mimicking biological pathways for therapeutic interventions.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound and exploring its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for its application in medicine and agriculture. As our understanding of this compound deepens, it is anticipated that CAS No. 696610-18-1 will play an increasingly important role in advancing chemical innovation.